Cas no 14287-89-9 (2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl-)

2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl- structure
14287-89-9 structure
Product Name:2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl-
CAS No:14287-89-9
MF:C7H14N2
MW:126.199461460114
CID:195715
PubChem ID:139718
Update Time:2025-04-19

2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl-
    • 2,3-dimethyl-2,3-diazabicyclo[2.2.1]heptane
    • 2,3-Diazabicyclo(2.2.1)heptane, 2,3-dimethyl-
    • 2,3-Diazabicyclo[2.2.1]heptane, 2,3-dimethyl-
    • 2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl-,(2-endo,3-exo)-
    • 2,3-Diazabicyclo(2.2.1)heptane, 2,3-dimethyl-, (2-endo,3-exo)-
    • SCHEMBL10184800
    • 14287-89-9
    • 53798-46-2
    • NoName_3451
    • DTXSID80902876
    • Inchi: 1S/C7H14N2/c1-8-6-3-4-7(5-6)9(8)2/h6-7H,3-5H2,1-2H3
    • InChI Key: VAUNORIQTFNCKC-UHFFFAOYSA-N
    • SMILES: N1(C)C2CCC(C2)N1C

Computed Properties

  • Exact Mass: 126.115698455g/mol
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 6.5Ų

2,3-Diazabicyclo[2.2.1]heptane,2,3-dimethyl- Related Literature

  • 1. The conformational analysis of saturated heterocycles. Part LVII. Cyclic and acyclic tetra-alkylhydrazines
    Richard A. Y. Jones,Alan R. Katritzky,Keith A. F. Record,Roger Scattergood J. Chem. Soc. Perkin Trans. 2 1974 406
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